2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate
Description
The compound 2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate is a structurally complex molecule featuring:
- A 4-ethoxybenzoate ester core.
- A carbohydrazonoyl linker (C=N–NH–C=O).
- A 4-toluidinoacetyl group (oxo(4-methylphenylamino)acetyl).
Its synthesis likely involves coupling hydrazone-forming reactions with esterification, as seen in analogues .
Properties
CAS No. |
769147-68-4 |
|---|---|
Molecular Formula |
C27H27N3O6 |
Molecular Weight |
489.5 g/mol |
IUPAC Name |
[2-ethoxy-4-[(E)-[[2-(4-methylanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate |
InChI |
InChI=1S/C27H27N3O6/c1-4-34-22-13-9-20(10-14-22)27(33)36-23-15-8-19(16-24(23)35-5-2)17-28-30-26(32)25(31)29-21-11-6-18(3)7-12-21/h6-17H,4-5H2,1-3H3,(H,29,31)(H,30,32)/b28-17+ |
InChI Key |
QZUHGIDTLGYLKT-OGLMXYFKSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)/C=N/NC(=O)C(=O)NC3=CC=C(C=C3)C)OCC |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)C=NNC(=O)C(=O)NC3=CC=C(C=C3)C)OCC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate typically involves multiple steps, including the formation of intermediate compounds The process often begins with the reaction of ethoxybenzoic acid with appropriate reagents to form the desired esterThe final step involves the addition of the carbohydrazonoyl group under controlled conditions to ensure the purity and yield of the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and precise control of reaction conditions are essential to achieve high yields and consistent quality. The process may also include purification steps such as recrystallization and chromatography to remove impurities .
Chemical Reactions Analysis
Types of Reactions
2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: This involves the replacement of one functional group with another, typically using nucleophilic or electrophilic reagents.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, nucleophiles like amines or alcohols.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines .
Scientific Research Applications
2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Ethoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Variations in the Aromatic Core
Table 1: Key Structural Differences in Aromatic Substituents
| Compound Name | R₁ (Benzoate Group) | R₂ (Amino/Substituent Group) | Molecular Formula | Molecular Weight (g/mol) | Key Data/Properties |
|---|---|---|---|---|---|
| Target Compound | 4-Ethoxy | 4-Toluidino (4-methylphenyl) | C₂₅H₂₄N₃O₆* | 486.48* | N/A (Theoretical) |
| 2-Ethoxy-4-[(E)-({(4-methoxyphenyl)aminoacetyl}hydrazono)methyl]phenyl 4-chlorobenzoate | 4-Chloro | 4-Methoxyphenyl | C₂₅H₂₂ClN₃O₆ | 495.92 | ChemSpider ID: 7961894 |
| 2-Methoxy-4-(2-(oxo(4-toluidino)acetyl)carbohydrazonoyl)phenyl 4-methoxybenzoate | 4-Methoxy | 4-Toluidino | C₂₄H₂₂N₃O₆ | 460.45 | CAS: 765311-57-7 |
| 4-((E)-{2-[2-oxo-2-(4-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate | 4-Methoxy | 4-Toluidino | C₂₄H₂₁N₃O₅ | 431.45 | ChemSpider ID: 7935255 |
| 2-ethoxy-4-[(E)-{2-[(4-methylphenoxy)acetyl]hydrazinylidene}methyl]phenyl benzoate | Benzoate (H) | 4-Methylphenoxyacetyl | C₂₅H₂₃N₂O₅ | 443.46 | MDL: MFCD04121561 |
Key Observations :
Hydrazone Linker Modifications
Table 2: Hydrazone and Acetyl Group Variations
Key Observations :
Physicochemical and Spectroscopic Data
- Melting Points : Compound 1f in (137.3–138.5°C) demonstrates that chloro/methyl substituents increase crystallinity versus methoxy/ethoxy analogues.
- Mass Spectrometry : The target compound’s theoretical molecular ion (m/z ~486.48) aligns with analogues like (m/z 431.45) and (m/z 559.21).
- Synthetic Routes : Ruthenium-catalyzed methods in and hydrazone-coupling strategies in are applicable to the target compound’s synthesis.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
